Cas no 2098104-26-6 (5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

• Product Name: 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• CAS No: 2098104-26-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 4775855
• Update Time: 2025-10-30

5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

• Inchi： 1S/C9H15N3O2/c10-2-4-12-3-1-6-7(5-12)9(14)11-8(6)13/h6-7H,1-5,10H2,(H,11,13,14)
• InChI Key： JQCRMQYACYYWHI-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CCN)CCC2C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: -1.7
• Topological Polar Surface Area: 75.4

Additional information on 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

Introduction to 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2098104-26-6)

5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound, identified by the chemical abstracts service number CAS No. 2098104-26-6, belongs to the pyrrolopyridine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of both amino and carbonyl functional groups in its molecular framework suggests a high degree of reactivity, making it a promising candidate for further chemical modifications and derivatization.

The hexahydro prefix in its name indicates the presence of a six-membered saturated ring fused to the pyrrolopyridine core, which contributes to its stability and solubility profile. This structural motif is often employed in drug design to enhance metabolic stability and improve pharmacokinetic properties. The 1,3(2H)-dione moiety further adds complexity to the molecule, providing multiple sites for interaction with biological targets. Such structural features make this compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various neurological and cardiovascular diseases. The pyrrolopyridine scaffold has been extensively explored due to its ability to modulate neurotransmitter systems and interfere with key signaling pathways involved in pathophysiological conditions. Studies have shown that derivatives of this class can exhibit potent effects on enzymes such as monoamine oxidases (MAOs) and cyclic nucleotide phosphodiesterases (PDEs), which are critical in regulating neurotransmitter levels.

One of the most compelling aspects of 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is its potential as a precursor for the synthesis of more complex pharmacophores. The aminoethyl side chain attached to the pyrrolopyridine ring provides a versatile handle for further functionalization, allowing chemists to introduce additional moieties such as aldehydes, ketones, or other heterocycles. This flexibility is particularly valuable in drug discovery pipelines where rapid optimization of lead compounds is essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of small molecules like this one with unprecedented accuracy. Molecular docking studies have suggested that 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione may interact with proteins involved in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has also been highlighted in several computational models, suggesting its potential as a central nervous system (CNS) therapeutic.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolopyridine core followed by functional group transformations to introduce the aminoethyl side chain and the dione moiety. Advances in green chemistry principles have encouraged researchers to explore solvent-free or aqueous-based synthetic routes, which not only improve environmental sustainability but also enhance scalability for industrial production.

From a pharmacological perspective, the 5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione structure offers several advantages over simpler heterocyclic compounds. The combination of steric bulk provided by the hexahydro ring system and electronic effects from the amino and carbonyl groups allows for fine-tuning of binding interactions with biological targets. This balance between structural complexity and functional diversity makes it an attractive candidate for further investigation.

In conclusion,5-(2-Aminoethyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione represents a promising scaffold for developing novel therapeutic agents with applications ranging from neurological disorders to cardiovascular diseases. Its unique structural features and synthetic accessibility position it as a valuable asset in pharmaceutical research. As our understanding of biological pathways continues to evolve,CAS No. 2098104-26-6 will undoubtedly play a significant role in future drug discovery efforts.